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Compound of Interest

Compound Name: D-Arabinose-13C-3

Cat. No.: B12404575 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of D-Arabinose-13C-3, a stable isotope-labeled sugar. Adherence to these

procedures will help maintain a safe laboratory environment and ensure the integrity of your

research.

I. Personal Protective Equipment (PPE)
While D-Arabinose-13C-3 is not classified as a hazardous substance, it is recommended to

follow standard laboratory safety practices. The toxicological properties of this compound have

not been fully investigated, and it may cause irritation to the eyes, skin, and respiratory tract.[1]

The following table summarizes the recommended personal protective equipment.
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Protection Type Equipment Specification Purpose

Eye/Face Protection Safety Goggles
Conforming to EN 166

(EU) or NIOSH (US)

To prevent eye

contact with dust

particles.[2][3][4][5]

Skin Protection Gloves and Lab Coat Impervious material
To prevent skin

contact.[2][3][4][5]

Respiratory Protection
NIOSH/CEN

Approved Respirator
As needed

Recommended when

dust formation is

unavoidable or if

irritation is

experienced.[1][2][3]

[6]

II. Handling and Storage Protocols
Proper handling and storage are crucial to maintain the quality of D-Arabinose-13C-3 and the

safety of laboratory personnel.

Handling:

Ventilation: Always handle D-Arabinose-13C-3 in a well-ventilated area to minimize dust

inhalation.[2][5][6]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

compound.[2][3][5][6] Fine dust dispersed in the air can be a potential explosion hazard.[6]

Prevent Contact: Avoid direct contact with the eyes, skin, and clothing.[1][2]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[3]

Storage:

Container: Keep the container tightly closed when not in use.[2][3][4][5]
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Environment: Store in a dry, cool, and well-ventilated place.[2][3][4][5] It is recommended to

store the compound at room temperature, away from light and moisture.[3]

Temperature: Avoid storing at temperatures exceeding 30°C.[1][4]

III. Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures:

Spill: For a spill, sweep up the solid material and place it in a suitable, closed container for

disposal.[3][5] Avoid creating dust.[2][3][5] Prevent the spilled material from entering drains.

[1][3][5][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][2][4]

Skin Contact: Wash the affected area with soap and plenty of water.[2][3][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[2]

In all cases of exposure, seek medical attention if irritation or other symptoms persist.[1][2][4]

IV. Disposal Plan
Dispose of D-Arabinose-13C-3 and its containers in accordance with all applicable federal,

state, and local environmental regulations.[3] It is recommended to treat it as an unused

product and offer surplus or non-recyclable solutions to a licensed disposal company.[3][5] Do

not allow the product to enter drains.[1][3][5][7]

Experimental Workflow for Handling D-Arabinose-
13C-3
The following diagram outlines the standard procedure for safely handling D-Arabinose-13C-3
in a laboratory setting.
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Caption: Workflow for safe handling of D-Arabinose-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12404575?utm_src=pdf-custom-synthesis
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=AC161450250&productDescription=D-%28-%29-ARABINOSE%2C+P.A.+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8954-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU0OTl8YXBwbGljYXRpb24vcGRmfGFERTBMMmc1TXk4NU1UYzFNVFV5TXprME1qY3dMMU5FUWw4NE9UVTBYMGRDWDBWT0xuQmtaZ3w5N2QxZjgzYWFhZTUzNmJiZWI0Yzk1ZmFlYzA3NmY1ZjdhZjNlMzcwZjI5ODcyMTU3NTdiOTFjOWEwNjVjNDM1
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12404575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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